Cas no 89894-97-3 (3,3-dimethylcyclobutane-1-carboxamide)

• Product Name: 3,3-dimethylcyclobutane-1-carboxamide
• CAS No: 89894-97-3
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 861292
• PubChem ID: 522933
• Update Time: 2025-06-14

3,3-dimethylcyclobutane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• cyclobutane carboxamide, 3,3-dimethyl
• 3,3-dimethylCyclobutanecarboxamide
• F2147-1649
• KLXFVGBJERPUNU-UHFFFAOYSA-N
• 89894-97-3
• AKOS006337239
• FT-0761456
• 3,3-dimethylcyclobutane-1-carboxamide
• AT33487
• SCHEMBL4206610

• Inchi： 1S/C7H13NO/c1-7(2)3-5(4-7)6(8)9/h5H,3-4H2,1-2H3,(H2,8,9)
• InChI Key： KLXFVGBJERPUNU-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C)(C)C1)N

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.1Ų

Additional information on 3,3-dimethylcyclobutane-1-carboxamide

Comprehensive Overview of 3,3-dimethylcyclobutane-1-carboxamide (CAS No. 89894-97-3): Properties, Applications, and Industry Insights

3,3-dimethylcyclobutane-1-carboxamide (CAS No. 89894-97-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This cyclobutane derivative features a carboxamide functional group, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₇H₁₃NO, and rigid cyclobutane ring contribute to its stability and reactivity, which are critical for designing novel bioactive molecules.

Recent studies highlight the compound’s potential in drug discovery, particularly in modulating enzyme activity or serving as a scaffold for small-molecule therapeutics. Researchers are exploring its role in targeting metabolic disorders and inflammatory pathways, aligning with the growing demand for precision medicine. The dimethyl substitution at the 3-position enhances lipophilicity, a property often leveraged to improve drug bioavailability—a key focus in modern pharmaceutical R&D.

In agrochemical applications, 3,3-dimethylcyclobutane-1-carboxamide has shown promise as a precursor for crop protection agents. Its structural rigidity may contribute to the durability of pesticides or herbicides, addressing sustainability challenges in agriculture. This aligns with global trends toward green chemistry and reduced environmental impact, topics frequently searched in academic and industrial forums.

The synthesis of CAS No. 89894-97-3 typically involves cyclization reactions or amidation of corresponding carboxylic acids. Advanced techniques like flow chemistry or catalytic amidation are being investigated to optimize yield and purity—areas of high interest in process chemistry discussions. Analytical methods such as HPLC and NMR spectroscopy are essential for characterizing this compound, ensuring compliance with stringent regulatory standards.

From a commercial perspective, suppliers of 3,3-dimethylcyclobutane-1-carboxamide emphasize its >95% purity grades to meet laboratory and industrial demands. The compound��s niche applications have spurred discussions on scalable synthesis and cost-effective production—a recurring theme in chemical manufacturing forums. Safety data sheets (SDS) recommend standard organic compound handling protocols, though it is not classified under hazardous categories.

Emerging trends in AI-driven molecular design have further spotlighted this compound. Computational models predict its interactions with biological targets, accelerating hit-to-lead optimization—a hot topic in cheminformatics communities. Such innovations resonate with searches for "next-gen drug intermediates" or "bioactive cyclobutane derivatives," reflecting the compound’s relevance in cutting-edge science.

In summary, 3,3-dimethylcyclobutane-1-carboxamide exemplifies the intersection of synthetic chemistry and applied sciences. Its versatility across life sciences and material innovation ensures sustained interest, while ongoing research addresses challenges like synthetic accessibility and functionalization. As industries prioritize sustainable intermediates, this compound’s role is poised to expand, offering solutions aligned with circular economy principles.